Improving LSPR sensing performance using multilayered composition graded Ag–Cu nanotriangle arrays†

Chemical Communications Pub Date: 2019-01-03 DOI: 10.1039/C8CC08813F

Abstract

Patterned nanotriangle arrays with composition graded and multilayered Ag–Cu were fabricated by a co-deposition and nanosphere lithography process. With the increase of the number of layers or constructing a continuum graded layer, the index sensitivity of the resulting nanotriangles kept on increasing, indicating that the graded boundaries can improve plasmon resonance sensing.

Graphical abstract: Improving LSPR sensing performance using multilayered composition graded Ag–Cu nanotriangle arrays
Improving LSPR sensing performance using multilayered composition graded Ag–Cu nanotriangle arrays†
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